Cas no 64300-33-0 (Isoxazole, 5-ethoxy-3-(4-methoxyphenyl)-)

Isoxazole, 5-ethoxy-3-(4-methoxyphenyl)- structure
64300-33-0 structure
Product Name:Isoxazole, 5-ethoxy-3-(4-methoxyphenyl)-
CAS No:64300-33-0
MF:C12H13NO3
MW:219.236523389816
CID:1676182
Update Time:2024-09-03

Isoxazole, 5-ethoxy-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole, 5-ethoxy-3-(4-methoxyphenyl)-
    • Inchi: 1S/C12H13NO3/c1-3-15-12-8-11(13-16-12)9-4-6-10(14-2)7-5-9/h4-8H,3H2,1-2H3
    • InChI Key: PKMDJWGCSRZQHI-UHFFFAOYSA-N
    • SMILES: O1C(OCC)=CC(C2=CC=C(OC)C=C2)=N1

Computed Properties

  • Exact Mass: 219.08959
  • Monoisotopic Mass: 219.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5A^2

Experimental Properties

  • Density: 1.122±0.06 g/cm3(Predicted)
  • Boiling Point: 360.5±32.0 °C(Predicted)
  • PSA: 44.49
  • pka: -2.99±0.50(Predicted)
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